Cas no 591723-68-1 (2-(2-ethoxy-4-formylphenoxy)-N-[2-(propan-2-yl)phenyl]acetamide)

• Product Name: 2-(2-ethoxy-4-formylphenoxy)-N-[2-(propan-2-yl)phenyl]acetamide
• CAS No: 591723-68-1
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 6785198
• PubChem ID: 893109
• Update Time: 2025-06-14

2-(2-ethoxy-4-formylphenoxy)-N-[2-(propan-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• BBL025177
• VS-07999
• CS-0364420
• 2-(2-ethoxy-4-formylphenoxy)-N-(2-propan-2-ylphenyl)acetamide
• 2-(2-ethoxy-4-formylphenoxy)-N-[2-(propan-2-yl)phenyl]acetamide
• 2-(2-ETHOXY-4-FORMYLPHENOXY)-N-(2-ISOPROPYLPHENYL)ACETAMIDE
• STL291072
• AKOS000416491
• 591723-68-1

• Inchi： 1S/C20H23NO4/c1-4-24-19-11-15(12-22)9-10-18(19)25-13-20(23)21-17-8-6-5-7-16(17)14(2)3/h5-12,14H,4,13H2,1-3H3,(H,21,23)
• InChI Key： LTTJMQKWRHXAGZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OCC)CC(NC1C=CC=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 341.16270821g/mol
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-(2-ethoxy-4-formylphenoxy)-N-[2-(propan-2-yl)phenyl]acetamide

Comprehensive Overview of 2-(2-ethoxy-4-formylphenoxy)-N-[2-(propan-2-yl)phenyl]acetamide (CAS No. 591723-68-1)

2-(2-ethoxy-4-formylphenoxy)-N-[2-(propan-2-yl)phenyl]acetamide (CAS No. 591723-68-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 591723-68-1, features a combination of ethoxy, formylphenoxy, and propan-2-yl functional groups, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery and material science, where its molecular framework could lead to breakthroughs in targeted therapies.

The compound's acetamide moiety is a critical feature, as it is commonly found in bioactive molecules. This has led to increased searches for "acetamide derivatives in drug development" and "phenoxy-based compounds in agrochemicals," reflecting the growing demand for innovative chemical entities. With the rise of AI-driven drug discovery and green chemistry, 591723-68-1 is being explored for its compatibility with sustainable synthesis methods, aligning with global trends toward environmentally friendly practices.

In recent years, the scientific community has focused on the structure-activity relationship (SAR) of compounds like 2-(2-ethoxy-4-formylphenoxy)-N-[2-(propan-2-yl)phenyl]acetamide. Questions such as "how does the ethoxy group influence bioavailability?" and "what are the synthetic routes for formylphenoxy derivatives?" are frequently searched, highlighting the compound's relevance in modern research. Its potential as a building block for heterocyclic compounds further underscores its importance in medicinal chemistry.

From a technical perspective, the compound's solubility, stability, and reactivity are key areas of investigation. Laboratories worldwide are optimizing protocols for its synthesis, with a focus on high-yield reactions and minimizing byproducts. The demand for "custom synthesis of CAS 591723-68-1" has surged, particularly among contract research organizations (CROs) and academic institutions. This trend is driven by the need for reliable and scalable production methods to support preclinical studies.

Beyond its chemical properties, 2-(2-ethoxy-4-formylphenoxy)-N-[2-(propan-2-yl)phenyl]acetamide is also being studied for its potential in material science applications. Its aromatic and polar characteristics make it a candidate for advanced polymer formulations and coatings. Searches for "phenoxy-acetamide hybrids in materials" and "thermal stability of formylphenoxy compounds" reflect this emerging interest. As industries seek alternatives to traditional materials, compounds like 591723-68-1 are gaining traction for their tunable properties.

In conclusion, 2-(2-ethoxy-4-formylphenoxy)-N-[2-(propan-2-yl)phenyl]acetamide (CAS No. 591723-68-1) represents a multifaceted compound with broad applicability across scientific disciplines. Its role in drug discovery, agrochemical innovation, and material science positions it as a valuable asset for researchers. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for novel solutions to global challenges.